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Compound of Interest

Compound Name: Heteroclitin C

Cat. No.: B15594908 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of Heteroclitin C stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence

to this protocol is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results.

Introduction
Heteroclitin C is a lignan-type natural product isolated from plants of the Kadsura genus[1].

Lignans from this genus, including various Heteroclitin compounds, have demonstrated a

range of biological activities, such as anti-HIV and cytotoxic effects, making them of interest in

drug discovery and development[2][3]. Accurate and consistent preparation of stock solutions is

the first critical step for any in vitro or in vivo biological evaluation. Dimethyl Sulfoxide (DMSO)

is a highly polar aprotic solvent capable of dissolving a wide range of polar and nonpolar

compounds, making it a common solvent for preparing stock solutions of test compounds for

biological assays[4]. This note details the standardized procedure for preparing high-

concentration stock solutions of Heteroclitin C in DMSO.

Physicochemical Properties of Heteroclitin C
A summary of the key physicochemical properties of Heteroclitin C is provided below. This

data is essential for accurate calculations when preparing solutions.
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Property Value Source

Molecular Formula C₂₈H₃₄O₈ PubChem[5]

Molecular Weight 498.6 g/mol PubChem[5]

Appearance Assumed to be a solid powder General

Solubility in DMSO

While specific data for

Heteroclitin C is not published,

related compound Heteroclitin

D is soluble up to 70 mg/mL

(145.07 mM)[6]. High solubility

for Heteroclitin C is anticipated.

Inferred[6]

Materials and Equipment
3.1 Materials

Heteroclitin C (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL) or cryovials

Sterile pipette tips

3.2 Equipment

Analytical balance (sensitive to at least 0.1 mg)

Calibrated micropipettes

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, appropriate chemical-

resistant gloves (e.g., nitrile for short-term contact)[7]
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Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM Heteroclitin C stock solution in DMSO.

The concentration can be adjusted as needed based on experimental requirements and the

compound's solubility limit.

4.1 Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Table 2: Example Calculation for 1 mL of 10 mM Heteroclitin C Stock Solution

Parameter Value

Desired Concentration 10 mM

Final Volume 1 mL

Molecular Weight 498.6 g/mol

Calculated Mass (mg) 10 mM x 1 mL x 498.6 g/mol = 4.986 mg

4.2 Step-by-Step Procedure

Preparation: Work in a clean, designated area. Allow Heteroclitin C powder and DMSO to

equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.

Weighing: Carefully weigh out the calculated amount of Heteroclitin C (e.g., 4.986 mg)

using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM

solution) to the tube containing the Heteroclitin C powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear, precipitate-free solution should be observed. If dissolution is

slow, brief sonication in a water bath can be applied[6].
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Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Labeling: Clearly label each aliquot with the compound name ("Heteroclitin C"),

concentration (10 mM in DMSO), preparation date, and batch number.

Storage: Immediately transfer the labeled aliquots to an ultra-low temperature freezer for

long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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